Cas no 64817-23-8 (Monodecarboxy Piperacilloic Acid (Mixture of Diastereomers))

• Product Name: Monodecarboxy Piperacilloic Acid (Mixture of Diastereomers)
• CAS No: 64817-23-8
• MF: C₂₂H₂₉N₅O₆S
• MW: 491.56
• CID: 1060091
• PubChem ID: 129011628
• Update Time: 2025-05-26

Monodecarboxy Piperacilloic Acid (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Monodecarboxy Piperacilloic Acid
• Monodecarboxy Piperacilloic Acid (Mixture of Diastereomers)
• Monodecarboxy Pipera
• Monodecarboxy Piperacilloic Acid (Mixture of Diastereomers)
• Piperacillin Impurity 3(EP Impurity C)
• Piperacillin EP Impurity C (Mixture of Diastereomers)
• (4S)-2-(((R)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)-
• Piperacillin Sodium EP Impurity C
• Piperacillin EP Impurity C
• rac-Piperacillin EP Impurity C (Mixture of Diastereomers)
• Piperacillin Impurity C
• PIPERACILLIN SODIUM IMPURITY C [EP IMPURITY]
• 4-THIAZOLIDINECARBOXYLIC ACID, 2-((((((4-ETHYL-2,3-DIOXO-1-PIPERAZINYL)CARBONYL)AMINO)PHENYLACETYL)AMINO)METHYL)-5,5-DIMETHYL-, (2R-(2.ALPHA.(R*),4.BETA.))-
• a-(4-Ethyl-2,3-dioxo-1-piperazinecarboxamido)benzylpenilloic Acid; [2R-[2a(R*),4ss]]-2-[[[[[(4-Ethyl-2,3-dioxo-1-piperazinyl)carbonyl]amino]phenylacetyl]amino]methyl]-5,5-dimethyl-4-thiazolidinecarboxylic Acid; Piperacillin EP Impurity C;
• (2R,4S)-2-[[[(2R)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-phenylacetyl]amino]methyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
• 4-Thiazolidinecarboxylic acid, 2-((((((4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl)amino)phenylacetyl)amino)methyl)-5,5-dimethyl-, (2R-(2alpha(R*),4beta))-
• 64817-23-8
• Piperacillin sodium impurity C [EP]
• 4MXX6GAA2S
• .ALPHA.-(4-ETHYL-2,3-DIOXO-1-PIPERAZINECARBOXAMIDO)BENZYLPENILLOIC ACID
• UNII-4MXX6GAA2S
• alpha-(4-Ethyl-2,3-dioxo-1-piperazinecarboxamido)benzylpenilloic acid

• Inchi： 1S/C22H29N5O6S/c1-4-26-10-11-27(19(30)18(26)29)21(33)25-15(13-8-6-5-7-9-13)17(28)23-12-14-24-16(20(31)32)22(2,3)34-14/h5-9,14-16,24H,4,10-12H2,1-3H3,(H,23,28)(H,25,33)(H,31,32)/t14-,15-,16+/m1/s1
• InChI Key： PERAIFYAYPAERV-OAGGEKHMSA-N
• SMILES： [C@@H](C1C=CC=CC=1)(C(=O)NC[C@H]1SC([C@@H](N1)C(=O)O)(C)C)NC(N1CCN(C(C1=O)=O)CC)=O

Computed Properties

• Exact Mass: 491.18385484g/mol
• Monoisotopic Mass: 491.18385484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: >164°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly)
• pka: 2.01±0.60(Predicted)

Monodecarboxy Piperacilloic Acid (Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on Monodecarboxy Piperacilloic Acid (Mixture of Diastereomers)

Monodecarboxy Piperacilloic Acid (Mixture of Diastereomers): A Comprehensive Overview

Monodecarboxy Piperacilloic Acid, also known by its CAS number 64817-23-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which exists as a mixture of diastereomers, has garnered attention due to its unique structural properties and potential applications in drug development. The term diastereomers refers to stereoisomers that are not mirror images of each other, and in this case, the mixture encompasses multiple such forms, each with distinct physical and chemical characteristics.

The synthesis of Monodecarboxy Piperacilloic Acid involves a series of intricate organic reactions, including decarboxylation processes that yield the characteristic structure of the compound. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and greater purity. These improvements are critical for its application in various research settings, particularly in the study of its pharmacokinetic properties and bioavailability.

Recent studies have highlighted the potential of Monodecarboxy Piperacilloic Acid as a precursor in the development of novel therapeutic agents. For instance, research published in 2023 demonstrated its role in modulating cellular signaling pathways associated with neurodegenerative diseases. The compound's ability to interact with specific receptors has been shown to influence neuronal activity, suggesting its potential as a lead compound for drug discovery.

In addition to its pharmacological applications, Monodecarboxy Piperacilloic Acid has also been explored for its role in natural product synthesis. Its structural similarity to certain bioactive molecules found in nature has led researchers to investigate its utility as an intermediate in the total synthesis of complex organic compounds. This approach not only enhances our understanding of natural product diversity but also opens new avenues for the creation of novel pharmaceuticals.

The mixture of diastereomers presents both challenges and opportunities in research. On one hand, the presence of multiple stereoisomers complicates purification and characterization processes. On the other hand, it offers a rich platform for studying stereochemical effects on biological activity. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and chiral chromatography, have significantly improved our ability to isolate and analyze individual diastereomers within the mixture.

From an environmental standpoint, understanding the degradation pathways and ecological impact of Monodecarboxy Piperacilloic Acid is essential for ensuring sustainable practices in chemical synthesis. Studies have shown that under certain conditions, the compound undergoes biodegradation through enzymatic mechanisms, reducing its environmental footprint. These findings underscore the importance of eco-friendly approaches in modern chemical research.

In conclusion, Monodecarboxy Piperacilloic Acid (Mixture of Diastereomers), with its unique structural features and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic methods and analytical techniques unfold, we can expect further insights into its potential as a valuable tool in drug discovery and natural product synthesis.